![molecular formula C17H19N3O2 B6174539 2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one CAS No. 2226624-44-6](/img/no-structure.png)
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one
Overview
Description
2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one is a useful research compound. Its molecular formula is C17H19N3O2 and its molecular weight is 297.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one' involves the synthesis of two key intermediates, which are then coupled to form the final product. The first intermediate is 1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one, which is synthesized from 4-methoxyphenylacetic acid. The second intermediate is 2-(1H-pyrano[4,3-c]pyrazol-1-yl)acetic acid, which is synthesized from 3-methyl-2-pyrazolin-5-one. These two intermediates are then coupled using standard peptide coupling reagents to form the final product.", "Starting Materials": [ "4-methoxyphenylacetic acid", "3-methyl-2-pyrazolin-5-one", "N,N-dimethylformamide", "thionyl chloride", "triethylamine", "1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one", "2-(1H-pyrano[4,3-c]pyrazol-1-yl)acetic acid", "N,N'-dicyclohexylcarbodiimide", "4-dimethylaminopyridine", "diisopropylethylamine", "acetic anhydride", "sodium bicarbonate", "ethyl acetate", "brine" ], "Reaction": [ "Synthesis of 1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one:", "1. Thionyl chloride is added to a solution of 4-methoxyphenylacetic acid in dichloromethane.", "2. The resulting mixture is refluxed for 2 hours.", "3. The solvent is removed under reduced pressure to yield the acid chloride intermediate.", "4. The acid chloride intermediate is then added dropwise to a solution of 1,2,3,4-tetrahydroquinoline in N,N-dimethylformamide and triethylamine.", "5. The reaction mixture is stirred at room temperature for 24 hours.", "6. The solvent is removed under reduced pressure and the resulting residue is purified by column chromatography to yield 1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one.", "Synthesis of 2-(1H-pyrano[4,3-c]pyrazol-1-yl)acetic acid:", "1. 3-Methyl-2-pyrazolin-5-one is added to a solution of N,N-dimethylformamide and triethylamine.", "2. The resulting mixture is stirred at room temperature for 1 hour.", "3. Acetic anhydride is added dropwise to the reaction mixture.", "4. The reaction mixture is stirred at room temperature for 24 hours.", "5. The solvent is removed under reduced pressure and the resulting residue is purified by column chromatography to yield 2-(1H-pyrano[4,3-c]pyrazol-1-yl)acetic acid.", "Coupling of intermediates to form final product:", "1. A solution of 1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one and 2-(1H-pyrano[4,3-c]pyrazol-1-yl)acetic acid in N,N-dimethylformamide is cooled to 0°C.", "2. N,N'-dicyclohexylcarbodiimide and 4-dimethylaminopyridine are added to the reaction mixture.", "3. The reaction mixture is stirred at room temperature for 24 hours.", "4. The solvent is removed under reduced pressure and the resulting residue is purified by column chromatography to yield the final product, 2-{1H,4H,6H,7H-pyrano[4,3-c]pyrazol-1-yl}-1-(1,2,3,4-tetrahydroquinolin-1-yl)ethan-1-one." ] } | |
CAS RN |
2226624-44-6 |
Molecular Formula |
C17H19N3O2 |
Molecular Weight |
297.4 |
Purity |
95 |
Origin of Product |
United States |
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